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Compound of Interest

Compound Name: 2-Acetoxyisobutyryl chloride

Cat. No.: B1360228

An In-depth Technical Guide to 2-Acetoxyisobutyryl Chloride (CAS 40635-66-3)

Introduction

2-Acetoxyisobutyryl chloride, with the CAS registry number 40635-66-3, is a versatile
bifunctional molecule of significant interest to researchers and professionals in organic
synthesis and drug development.[1][2][3] Its structure incorporates a reactive acyl chloride and
an acetate ester, making it a valuable intermediate for the synthesis of complex organic
molecules, including nucleoside derivatives.[4] This guide provides a comprehensive overview
of its physical and chemical characteristics, reactivity, synthesis, applications, and safety
protocols, grounded in authoritative sources to ensure scientific integrity.

Chemical Identity and Structure

2-Acetoxyisobutyryl chloride is also known by several synonyms, including 2-Acetoxy-2-
methylpropionyl Chloride and 1-Chlorocarbonyl-1-methylethyl acetate.[1][2][3]

Molecular Formula: CeHoCIO3[1][2][3]

Molecular Weight: 164.59 g/mol [1][3]

CAS Number: 40635-66-3[1][2][3]

InChl Key: RBTCRFLILUNCLL-UHFFFAOYSA-N[1][3]
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Caption: Chemical Structure of 2-Acetoxyisobutyryl Chloride.

Physicochemical Properties

2-Acetoxyisobutyryl chloride is a colorless to light yellow clear liquid.[5] It is sensitive to
moisture and should be stored under an inert atmosphere.[6][7]

Property Value Source(s)

Colorless to light yellow clear

Appearance liquid [5]
Boiling Point 55-56 °C at 6 mmHg [718]
Density 1.136 g/mL at 25 °C [7]
Refractive Index n20/D 1.428 [7]
Flash Point 68 °C (154 °F) [8]
Purity >97.0% [5]

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 2-Acetoxyisobutyryl
chloride. The National Institute of Standards and Technology (NIST) Chemistry WebBook
provides access to its Infrared (IR) and Mass Spectrum (electron ionization).[2][9]

Reactivity and Stability

2-Acetoxyisobutyryl chloride is a reactive compound, primarily due to the presence of the
acyl chloride functional group. It reacts violently with water, liberating toxic hydrogen chloride
gas.[6] It is also incompatible with strong oxidizing agents, strong bases, and alcohols.

Due to its moisture sensitivity, it should be stored in a tightly sealed container in a cool, dry, and
well-ventilated area, preferably under an inert atmosphere.[6][10]

The acyl chloride moiety makes it an excellent electrophile, readily undergoing nucleophilic acyl
substitution with a variety of nucleophiles such as alcohols, amines, and thiols to form the
corresponding esters, amides, and thioesters.
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General Reactivity with Nucleophiles
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Caption: Reactivity with Nucleophiles.

Synthesis

A common laboratory-scale synthesis of 2-acetoxyisobutyryl chloride involves a two-step
process starting from 2-hydroxyisobutyric acid.[4]

o Acetylation: 2-hydroxyisobutyric acid is first acetylated using acetyl chloride.

o Chlorination: The resulting 2-acetoxyisobutyric acid is then treated with a chlorinating agent,
such as thionyl chloride, to convert the carboxylic acid to the acyl chloride.[4]
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Synthetic Pathway
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Caption: Synthetic Pathway.

Applications in Research and Development

The dual functionality of 2-acetoxyisobutyryl chloride makes it a valuable reagent in organic
synthesis. It has been notably used in the synthesis of nucleoside analogs, where it can react
with the hydroxyl groups of the sugar moiety.[4] For instance, its reaction with uridine can lead
to the formation of 3'-O-acetyl-2'-chloro-2'-deoxyuridine, a key intermediate in the development
of antiviral and anticancer agents.[4]

Its reactivity with diols has also been studied, showing that it can lead to the formation of
chloroacetates, demonstrating its utility in the stereoselective synthesis of complex molecules.

[4]

Safety and Handling

2-Acetoxyisobutyryl chloride is a hazardous substance that requires careful handling in a
laboratory setting. It is corrosive and can cause severe skin burns and eye damage.[6][10] It is
also a combustible liquid and may be corrosive to metals.[10]
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GHS Hazard and Precautionary Statements

Hazard Statements Precautionary Statements

H227: Combustible liquid[L0] P210: Keep away from heat/sparks/open
: Combustible liqui
a flames/hot surfaces. No smoking.[10]

H290: May be corrosive to metals P234: Keep only in original container.

H314: Causes severe skin burns and eye ] )
P264: Wash skin thoroughly after handling.
damage[10]

) ) P280: Wear protective gloves/ protective
H341: Suspected of causing genetic defects ] ] )
clothing/ eye protection/ face protection.

P301 + P330 + P331: IF SWALLOWED: Rinse

mouth. Do NOT induce vomiting.

P303 + P361 + P353: IF ON SKIN (or hair):
Take off immediately all contaminated clothing.

Rinse skin with water/shower.

P304 + P340 + P310: IF INHALED: Remove
person to fresh air and keep comfortable for
breathing. Immediately call a POISON
CENTER/doctor.

P305 + P351 + P338: IF IN EYES: Rinse
cautiously with water for several minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing.[11]

P403 + P235: Store in a well-ventilated place.

Keep cool.

P501: Dispose of contents/ container to an

approved waste disposal plant.

Experimental Protocol: Safe Handling and Use

o Engineering Controls: Always handle 2-acetoxyisobutyryl chloride in a well-ventilated
chemical fume hood.[6] Ensure that an eyewash station and safety shower are readily
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accessible.[6]

o Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant
gloves (e.g., nitrile), a lab coat, and chemical safety goggles. A face shield may be necessary
for splash protection.[6]

e Dispensing and Transfer: Use a syringe or cannula for transferring the liquid to prevent
exposure to air and moisture.[6] Avoid pouring.

e Reaction Quenching: Reactions involving 2-acetoxyisobutyryl chloride should be
guenched carefully, typically with a nucleophilic solvent like isopropanol or methanol, before
aqueous workup.

o Spill Management: In case of a spill, absorb the material with an inert absorbent (e.g.,
vermiculite, dry sand) and place it in a sealed container for disposal.[6] Do not use water to
clean up spills.[6]

» Waste Disposal: Dispose of waste materials containing 2-acetoxyisobutyryl chloride in
accordance with local, state, and federal regulations.

First-Aid Measures

 Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.[6][10]

o Skin Contact: Immediately flush the affected area with plenty of water for at least 15 minutes
while removing contaminated clothing. Seek immediate medical attention.[6]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[6]

 Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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